N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide

• Molecular Formula: C16H16FN3O2
• Molecular Weight: 301.31 g/mol
• IUPAC Name: N-[3-[(4-fluorobenzoyl)amino]propyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H16FN3O2/c17-13-7-5-12(6-8-13)15(21)19-10-3-11-20-16(22)14-4-1-2-9-18-14/h1-2,4-9H,3,10-11H2,(H,19,21)(H,20,22)
• InChI Key: DCWKAHRSINMQQT-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C(=O)NCCCNC(=O)C2=CC=C(C=C2)F
• solubility: 45.2 [ug/mL]

Description

N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide, also known as ABT-288, is a novel compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of selective histamine H3 receptor antagonists and has shown promising results in various scientific research studies.

Mechanism of Action

N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide works by selectively blocking the histamine H3 receptor in the brain, which regulates the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine. This leads to an increase in the release of these neurotransmitters, which in turn improves cognitive function, mood, and attention.
Biochemical and Physiological Effects
N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function, memory, and attention in various animal models. It has also been found to increase the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are important for cognitive function and mood regulation.

Advantages and Limitations for Lab Experiments

N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide has several advantages for lab experiments. It is a highly selective and potent histamine H3 receptor antagonist, which makes it ideal for studying the role of the histamine H3 receptor in various physiological and pathological conditions. However, its limitations include its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide. One potential direction is to investigate its potential therapeutic applications in the treatment of various cognitive disorders such as Alzheimer's disease, schizophrenia, and ADHD. Another potential direction is to study its potential applications in the treatment of obesity, sleep disorders, and drug addiction. Additionally, further studies are needed to investigate its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide involves the reaction of 2-pyridinecarboxylic acid with 3-aminopropylamine, followed by the addition of 4-fluorobenzoyl chloride. The resulting compound is then purified through a series of chromatography techniques to obtain pure N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide.

Scientific Research Applications

N-{3-[(4-fluorobenzoyl)amino]propyl}-2-pyridinecarboxamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been found to be effective in the treatment of cognitive disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). It has also shown potential in the treatment of obesity, sleep disorders, and drug addiction.